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Compound of Interest

Compound Name: 1,3-Benzodioxole-4-carbaldehyde

Cat. No.: B1346917 Get Quote

Essential Safety and Handling Guide for 1,3-
Benzodioxole-4-carbaldehyde
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1,3-Benzodioxole-4-
carbaldehyde. Adherence to these procedures is essential for ensuring a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1,3-Benzodioxole-4-carbaldehyde is classified as a hazardous chemical that can cause skin

and eye irritation, and may lead to respiratory irritation.[1][2][3] It is also a flammable liquid and

vapor.[2][4] Therefore, the use of appropriate personal protective equipment is mandatory to

minimize exposure and prevent accidents.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling 1,3-Benzodioxole-
4-carbaldehyde
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PPE Category Item
Specifications and
Standards

Eye and Face Protection

Chemical Safety Goggles or

Safety Glasses with side

shields

Must meet ANSI Z87.1 1989

standard. A face shield should

be worn over safety glasses if

there is a risk of splashing or

explosion.[5][6]

Hand Protection
Disposable Nitrile or Neoprene

Gloves

Inspect gloves before each

use. Immediately change

gloves upon any contact with

the chemical and dispose of

them properly after each use.

[5][7]

Body Protection
Flame-resistant Laboratory

Coat

A Nomex® or equivalent

flame-resistant lab coat should

be worn over cotton-based

clothing. The lab coat must be

fully buttoned to cover as

much skin as possible. Avoid

polyester or acrylic fabrics.[5]

[7]

Foot Protection Closed-toe, closed-heel shoes

Shoes must be made of a

chemical-resistant material and

cover the entire foot.[5][7]

Respiratory Protection
NIOSH/MSHA approved

respirator

Required if working outside of

a certified chemical fume hood

or if there is a potential for

inhalation of vapors, mists, or

dust.[5][6] Annual fit testing

and training are necessary.[5]

Safe Handling and Operational Plan
2.1. Engineering Controls:
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Always handle 1,3-Benzodioxole-4-carbaldehyde in a well-ventilated area, preferably

within a certified chemical fume hood.[3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[2][8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][9]

2.2. Procedural Steps for Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Inspect gloves

for any signs of degradation or perforation.[5][7]

Dispensing: Ground and bond containers when transferring the chemical to prevent static

discharge.[2][8] Use non-sparking tools.[2][8]

During Use: Avoid breathing vapors, mist, or gas.[3][4] Do not eat, drink, or smoke in the

handling area.[2][4] Wash hands thoroughly after handling.[3][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4] Keep

away from heat, sparks, open flames, and other ignition sources.[2][4] Store away from

incompatible materials such as strong oxidizing agents and acids.[4]

Emergency Procedures
In case of skin contact: Immediately take off all contaminated clothing. Rinse the affected

skin area with plenty of water.[4][8]

In case of eye contact: Rinse immediately and cautiously with plenty of water for at least 15

minutes, also under the eyelids.[3][4] Remove contact lenses if present and easy to do. Seek

immediate medical attention.[3][4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[4] If

breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Call a poison

center or doctor if you feel unwell.[4]

If swallowed: Rinse mouth with water.[8] Do NOT induce vomiting. Call a poison center or

doctor immediately.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1346917?utm_src=pdf-body
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC355920010&productDescription=6-BROMOPIPERONAL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.bernardoecenarro.com/en/besa-lab/recommended-ppe-to-handle-chemicals/
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR4960_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://aksci.com/sds/9173CV_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC170220010&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://www.chemicalbook.com/msds/1-3-benzodioxole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In case of fire: Use carbon dioxide (CO2), dry chemical, or foam to extinguish.[4]

Disposal Plan
Waste Collection: Dispose of contents and container to an approved waste disposal plant.[4]

[10] Do not dispose of the chemical down the drain.[9][10]

Contaminated Materials: Any PPE or other materials that come into contact with 1,3-
Benzodioxole-4-carbaldehyde should be considered hazardous waste and disposed of

accordingly.

Container Disposal: Empty containers may retain product residue and can be dangerous. Do

not reuse empty containers.[2]
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Caption: Workflow for the safe handling of 1,3-Benzodioxole-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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